Cas no 114780-09-5 ((4-Chloropyridin-2-yl)methanamine dihydrochloride)

• Product Name: (4-Chloropyridin-2-yl)methanamine dihydrochloride
• CAS No: 114780-09-5
• MF: C₆H₉Cl₃N₂
• MW: 215.508058309555
• MDL: MFCD09028163
• CID: 823458
• PubChem ID: 66545351
• Update Time: 2025-10-29

(4-Chloropyridin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Chloropyridin-2-yl)methanamine dihydrochloride
• 4-chloro-2-Pyridinemethanamine dihydrochloride
• 4-Chloro-2-pyridinemethanamine hydrochloride
• (4-CHLOROPYRIDIN-2-YL)METHANAMINE DIHYDROCHLRIDE
• 114780-09-5
• AKOS015995096
• SB55232
• A853511
• BCP26323
• (4-CHLOROPYRIDIN-2-YL)METHANAMINE 2HCL
• QDNWMMDFCUUMOM-UHFFFAOYSA-N
• 1-(4-chloropyridin-2-yl)methanamine dihydrochloride
• FT-0729873
• (4-Chloropyridin-2-yl)methanaminedihydrochloride
• 1-(4-Chloropyridin-2-yl)methanamine--hydrogen chloride (1/2)
• SCHEMBL16400760
• DTXSID30735176
• Y12031
• (4-chloropyridin-2-yl)methanamine;dihydrochloride
• DB-020942
• (4-chloro-2-pyridyl)methanamine dihydrochloride

• MDL： MFCD09028163
• Inchi： 1S/C6H7ClN2.2ClH/c7-5-1-2-9-6(3-5)4-8;;/h1-3H,4,8H2;2*1H
• InChI Key： QDNWMMDFCUUMOM-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)CN.Cl.Cl

Computed Properties

• Exact Mass: 213.98300
• Monoisotopic Mass: 213.983131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.49800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (4-Chloropyridin-2-yl)methanamine dihydrochloride

Introduction to (4-Chloropyridin-2-yl)methanamine dihydrochloride (CAS No. 114780-09-5)

(4-Chloropyridin-2-yl)methanamine dihydrochloride, with the CAS number 114780-09-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core substituted with a chloro group at the 4-position and an amine group at the 2-position, has garnered attention due to its versatile applications in medicinal chemistry and drug development.

The molecular structure of (4-Chloropyridin-2-yl)methanamine dihydrochloride contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring enhances its reactivity, allowing for further functionalization and derivatization. This flexibility has been exploited in the development of novel therapeutic agents targeting diverse biological pathways.

In recent years, research has highlighted the potential of (4-Chloropyridin-2-yl)methanamine dihydrochloride as a key building block in the synthesis of small-molecule inhibitors. These inhibitors have shown promise in preclinical studies for their ability to modulate enzyme activity and interfere with disease-related signaling cascades. For instance, studies have demonstrated its utility in the development of compounds that inhibit kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders.

The dihydrochloride salt form of (4-Chloropyridin-2-yl)methanamine dihydrochloride enhances its solubility and stability, making it more suitable for pharmaceutical applications. This form is particularly advantageous in drug formulation, where solubility is a critical factor for bioavailability and efficacy. The compound's stability under various storage conditions also makes it a reliable choice for industrial-scale synthesis and commercial production.

Advances in computational chemistry have further expanded the utility of (4-Chloropyridin-2-yl)methanamine dihydrochloride. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors, suggesting its potential as a scaffold for structure-based drug design.

The synthesis of (4-Chloropyridin-2-yl)methanamine dihydrochloride involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include chlorination of pyridine derivatives followed by nucleophilic substitution to introduce the amine group. The use of palladium-catalyzed cross-coupling reactions has also been explored to enhance yield and selectivity. These synthetic methodologies are crucial for producing high-purity samples suitable for further chemical modifications.

In conclusion, (4-Chloropyridin-2-yl)methanamine dihydrochloride (CAS No. 114780-09-5) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features, combined with its synthetic accessibility, make it a valuable tool for medicinal chemists. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.